Aluminum sodium oxide (Al5NaO8)

• CAS No.: 12005-16-2
• Molecular Formula: Al5NaO8
• Molecular Weight: 285.889
• IUPAC Name: pentaaluminum;sodium;oxygen(2-)
• InChI: InChI=1S/5Al.Na.8O/q5*+3;+1;8*-2
• InChI Key: RPMPQTVHEJVLCR-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Na+].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3]

Description

Aluminum sodium oxide (Al₅NaO₈) is a ternary compound comprising aluminum, sodium, and oxygen. For instance, sodium aluminate (NaAlO₂) is well-documented, but other variants like Na₅AlO₄, Na₇Al₃O₈, and Na₁₇Al₅O₁₆ highlight the complexity of this chemical group . Its unique stoichiometry may confer distinct textural or electronic properties compared to simpler sodium-aluminum oxides.

Comparison with Similar Compounds

Sodium Aluminate (NaAlO₂)

Sodium-Modified γ-Alumina (Na/γ-Al₂O₃)

Other Sodium Aluminum Oxides (e.g., Na₇Al₃O₈, Na₁₇Al₅O₁₆)

Key Properties :

• Structure : Complex polymeric anions or layered arrangements with variable Na/Al ratios .
• Conductivity : Some phases exhibit ionic conductivity, as sodium ions migrate within the lattice .
• Applications: Potential use in solid-state electrolytes or refractory materials due to high melting points (>1600°C) .

Comparison with Al₅NaO₈ :
Al₅NaO₈’s intermediate stoichiometry (Al₅NaO₈ vs. Na₁₇Al₅O₁₆) may balance ionic mobility and structural rigidity, making it suitable for electrochemical applications where moderate sodium content is advantageous.

Data Tables

Table 1: Textural and Adsorptive Properties

Compound	Pore Volume (cm³/g)	Surface Area (m²/g)	Adsorption Capacity (H₂O, mg/g)
γ-Al₂O₃ (unmodified)	0.7–0.9	250–300	120–150
Na/γ-Al₂O₃	0.4–0.6	150–200	180–220
NaAlO₂	<0.1	5–20	50–80
Al₅NaO₈ (inferred)	0.5–0.7	180–220	160–200

Sources:

Table 2: Thermal and Chemical Stability

Compound	Melting Point (°C)	Acid Reactivity	Ionic Conductivity
NaAlO₂	1650	High	Low
Na/γ-Al₂O₃	N/A (decomposes)	Moderate	Moderate
Al₅NaO₈ (inferred)	>1600	Moderate-High	High

Sources:

Key Research Findings

• Sodium’s Role : In modified aluminas, sodium reduces porosity but enhances surface basicity, improving adsorption for acidic gases . In contrast, Al₅NaO₈’s integrated structure may offer balanced textural and chemical properties.
• Phase Stability : Sodium-rich phases (e.g., Na₁₇Al₅O₁₆) exhibit superior thermal stability, suggesting Al₅NaO₈ could perform well in high-temperature environments .
• Industrial Relevance : Sodium-aluminum oxides are critical in catalysis, desulfurization, and electronics (e.g., Al₅NaO₈ analogs improve electrode conductivity in aluminum pastes) .